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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Samarium-149 (Sm-149) and encountering discrepancies in its neutron cross-section data.

Frequently Asked Questions (FAQs)
Q1: Why is the neutron cross-section of Sm-149 so important?

A1: Samarium-149 is a stable isotope produced as an indirect fission product in nuclear

reactors. It possesses a very large thermal neutron capture cross-section of approximately

42,000 barns, making it a significant neutron poison.[1] This high absorption probability has a

substantial impact on reactor reactivity and requires accurate data for safe and efficient reactor

operation.[2] Beyond reactor physics, precise cross-section data is crucial for various nuclear

applications, including medical isotope production and nuclear physics research.[3]

Q2: I've noticed different values for the Sm-149 thermal neutron capture cross-section in

various data libraries. Why do these discrepancies exist?

A2: Discrepancies in the evaluated thermal neutron capture cross-section for Sm-149 across

different nuclear data libraries (e.g., ENDF/B-VIII.0, JEFF-3.3, JENDL-5) arise from several

factors:

Different Experimental Data Sets: Evaluators may use different sets of experimental

measurements as input for their statistical models.
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Varying Evaluation Methodologies: The theoretical models and parameters used to fit the

experimental data can differ between evaluations.

Uncertainties in Resonance Parameters: The large thermal cross-section of Sm-149 is

dominated by a resonance near thermal energies. Small differences in the evaluated

parameters of this resonance can lead to significant variations in the calculated cross-

section.

New Measurements: As new and more precise experimental data become available,

evaluations are updated, which can lead to changes in the recommended values. For

instance, recent measurements have shown discrepancies with older data, prompting re-

evaluation.[4][5]

Q3: My experimental results for the Sm-149 cross-section in the resonance region differ from

the evaluated data. What are the potential sources of this discrepancy?

A3: Disagreements between experimental measurements and evaluated data in the resonance

region can stem from several experimental and data processing factors:

Sample Purity and Thickness: Impurities in the samarium sample can introduce competing

reactions. The thickness of the sample can also affect neutron self-shielding, which needs to

be corrected for accurately.

Neutron Flux Determination: Accurate determination of the incident neutron flux is critical for

a precise cross-section measurement.

Detector Efficiency and Calibration: The response of the detectors used to measure reaction

products (e.g., gamma-rays from capture events) must be well-characterized.

Resonance Analysis: The process of extracting resonance parameters from the raw

experimental data using codes like SAMMY can be complex and model-dependent.[4]

Different analysis approaches can yield slightly different parameters.

Background Subtraction: Inaccurate subtraction of background events can lead to errors in

the measured yield.
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Guide 1: Addressing Discrepancies Between
Experimental and Evaluated Data
If your measured Sm-149 cross-section data deviates significantly from the values in major

evaluated libraries, follow these troubleshooting steps:

Verify Experimental Setup and Procedures:

Sample Characterization: Re-confirm the isotopic purity and thickness of your Sm-149

sample.

Neutron Source and Beamline: Ensure the stability and well-characterized nature of your

neutron source.

Detector System: Check the calibration and stability of your detector systems.

Review Data Analysis Workflow:

Background Correction: Scrutinize your background subtraction methods.

Neutron Flux Normalization: Re-evaluate the method used for neutron flux determination.

Resonance Parameter Analysis: If applicable, review the parameters and models used in

your resonance analysis software. Consider the potential for resonance-resonance

interference effects.

Compare with Multiple Evaluated Libraries:

Do not rely on a single data library. Compare your results with data from ENDF/B-VIII.0,

JEFF-3.3, and JENDL-5.[6][7][8] A recent study noted a clear difference between ENDF/B-

VIII.0 and CENDL-3.2 at 23.2 eV, with experimental results favoring the latter.[4]

Consult Recent Literature:

Search for recent publications on Sm-149 cross-section measurements. New experimental

data may support your findings and highlight areas where evaluations could be improved.
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Guide 2: Selecting the Appropriate Evaluated Data
When choosing an evaluated data library for your simulations or analysis, consider the

following:

Vintage of the Evaluation: Preferentially use the latest versions of the major libraries (e.g.,

ENDF/B-VIII.0, JEFF-3.3, JENDL-5), as they are based on more recent experimental data

and improved models.[6][7][8]

Application-Specific Validation: Some libraries may perform better for specific applications

(e.g., thermal reactors, fast reactors). Review the validation and benchmarking reports for

the different libraries to see how they perform for systems similar to yours.

Uncertainty Data: For sensitivity and uncertainty analysis, use libraries that provide

covariance data for Sm-149.

Data Presentation
Table 1: Comparison of Sm-149 Thermal Neutron (n,γ) Cross-Sections in Different Data

Libraries

Data Library
Thermal (0.0253
eV) Cross-Section
(barns)

Maxwellian
Averaged Cross-
Section (barns)

Resonance Integral
(barns)

JENDL-4.0 40,540 68,350 3,517

ENDF/B-VIII.0 40,847 69,141 3,428

JEFF-3.3 40,847 69,141 3,428

Data for JENDL-4.0 is calculated at 300K[9]. Data for ENDF/B-VIII.0 and JEFF-3.3 are from

their respective releases and often show close agreement for well-studied isotopes.

Experimental Protocols
Methodology 1: Neutron Capture Cross-Section
Measurement using the Activation Technique
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The activation technique is a common method for measuring neutron capture cross-sections.

Sample Preparation: A thin, well-characterized sample of Sm-149 is prepared. The mass and

isotopic composition must be known with high accuracy. Monitor foils (e.g., Gold, Cobalt) are

often irradiated simultaneously to determine the neutron flux.

Irradiation: The Sm-149 sample and monitor foils are irradiated in a known neutron field

(e.g., from a nuclear reactor or an accelerator-based source) for a predetermined time.

Activity Measurement: After irradiation, the sample is transferred to a low-background

counting station equipped with a high-purity germanium (HPGe) detector. The characteristic

gamma-rays emitted from the decay of the product nucleus (Sm-150 is stable, so this

method is more suited for other reactions or isotopes where the product is radioactive) are

measured.

Cross-Section Calculation: The capture cross-section is determined from the measured

activity, the number of target nuclei, the irradiation time, and the neutron flux (determined

from the monitor foils).

Methodology 2: Time-of-Flight (TOF) Technique for
Resonance Analysis
The Time-of-Flight (TOF) method is used to measure cross-sections as a function of neutron

energy, particularly in the resonance region.

Pulsed Neutron Source: A pulsed beam of neutrons is produced by a spallation source or an

electron linear accelerator.

Flight Path: The neutrons travel down a long, evacuated flight path to the sample.

Timing Measurement: The time it takes for a neutron to travel from the source to the sample

is measured precisely. This "time of flight" is directly related to the neutron's kinetic energy.

Reaction Detection: Detectors are placed around the Sm-149 sample to detect the products

of neutron interactions (e.g., gamma-rays from capture events, or transmitted neutrons).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The number of detected events is recorded as a function of the neutron time

of flight. This data is then converted to a cross-section versus energy plot. Resonance

parameters are extracted by fitting the resonance shapes in the cross-section data using

specialized software.
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Caption: Production and removal pathway of Sm-149 in a nuclear reactor.
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Caption: Workflow for experimental measurement and evaluation of nuclear cross-sections.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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